Cas no 1170198-13-6 (2-(4-Aminopiperidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride)

• Product Name: 2-(4-Aminopiperidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride
• CAS No: 1170198-13-6
• MF: C₁₁H₂₂ClN₃O
• MW: 247.76488161087
• CID: 5206126
• Update Time: 2026-03-06

2-(4-Aminopiperidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminopiperidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride

• Inchi： 1S/C11H21N3O.ClH/c12-10-3-7-13(8-4-10)9-11(15)14-5-1-2-6-14;/h10H,1-9,12H2;1H
• InChI Key： REFVLGXZUODZNE-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)(=O)CN1CCC(N)CC1.Cl

Additional information on 2-(4-Aminopiperidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride

Introduction to 2-(4-Aminopiperidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride (CAS No. 1170198-13-6)

The compound 2-(4-Aminopiperidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride, identified by its CAS number 1170198-13-6, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. Its unique structural framework, featuring a combination of piperidine and pyrrolidine moieties, makes it a promising candidate for various therapeutic applications. This introduction delves into the compound's chemical properties, potential biological activities, and its relevance in contemporary research.

In the ever-evolving landscape of medicinal chemistry, the development of novel heterocyclic compounds remains a cornerstone for addressing unmet medical needs. The molecular structure of 2-(4-Aminopiperidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride incorporates two key pharmacophoric units: the piperidine ring and the pyrrolidine ring. Both of these moieties are well-documented for their ability to interact with biological targets, making this compound a versatile scaffold for drug design.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This solubility profile facilitates its use in various experimental settings, including in vitro assays and preclinical studies. The compound's stability under different pH conditions further adds to its appeal as a research tool.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Initial virtual screening studies suggest that 2-(4-Aminopiperidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride may exhibit inhibitory activity against enzymes involved in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases.

Moreover, the structural similarity of this compound to known pharmacologically active agents has prompted investigations into its potential therapeutic effects. For instance, analogs containing piperidine and pyrrolidine rings have shown promise in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease. The presence of an amine group in the 4-Aminopiperidin-1-yl moiety further suggests that this compound could modulate neurotransmitter systems, which are central to these conditions.

Experimental validation of these hypotheses is currently underway in several research laboratories. In vitro studies are being conducted to assess the compound's interaction with relevant biological targets, such as kinases and transcription factors. These studies aim to elucidate the molecular mechanisms underlying its potential therapeutic effects.

The synthesis of 2-(4-Aminopiperidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the formation of a C-N bond between the piperidine and pyrrolidine units, followed by functional group transformations to introduce the carbonyl group and subsequent salt formation. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

The pharmacokinetic properties of this compound are also being scrutinized to ensure its suitability for clinical development. Preliminary data indicate that it exhibits reasonable oral bioavailability and metabolic stability, which are essential characteristics for a drug candidate. However, further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile.

In conclusion, 2-(4-Aminopiperidin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one dihydrochloride (CAS No. 1170198-13-6) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of disease mechanisms continues to expand, compounds like this one will play a crucial role in developing innovative therapeutic strategies.